Cas no 2172535-58-7 (Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate)
Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate Chemical and Physical Properties
Names and Identifiers
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- 2172535-58-7
- EN300-1630077
- methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate
- Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate
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- Inchi: 1S/C11H20O4/c1-4-10(2,9(12)14-3)11(13)5-7-15-8-6-11/h13H,4-8H2,1-3H3
- InChI Key: OKKYXOJBTASNEP-UHFFFAOYSA-N
- SMILES: OC1(CCOCC1)C(C(=O)OC)(C)CC
Computed Properties
- Exact Mass: 216.13615911g/mol
- Monoisotopic Mass: 216.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 55.8Ų
Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1630077-0.05g |
methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate |
2172535-58-7 | 0.05g |
$900.0 | 2023-07-10 | ||
| Enamine | EN300-1630077-0.1g |
methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate |
2172535-58-7 | 0.1g |
$943.0 | 2023-07-10 | ||
| Enamine | EN300-1630077-0.25g |
methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate |
2172535-58-7 | 0.25g |
$985.0 | 2023-07-10 | ||
| Enamine | EN300-1630077-0.5g |
methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate |
2172535-58-7 | 0.5g |
$1027.0 | 2023-07-10 | ||
| Enamine | EN300-1630077-1.0g |
methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate |
2172535-58-7 | 1.0g |
$1070.0 | 2023-07-10 | ||
| Enamine | EN300-1630077-2.5g |
methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate |
2172535-58-7 | 2.5g |
$2100.0 | 2023-07-10 | ||
| Enamine | EN300-1630077-5.0g |
methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate |
2172535-58-7 | 5.0g |
$3105.0 | 2023-07-10 | ||
| Enamine | EN300-1630077-10.0g |
methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate |
2172535-58-7 | 10.0g |
$4606.0 | 2023-07-10 | ||
| Enamine | EN300-1630077-50mg |
methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate |
2172535-58-7 | 50mg |
$647.0 | 2023-09-22 | ||
| Enamine | EN300-1630077-100mg |
methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate |
2172535-58-7 | 100mg |
$678.0 | 2023-09-22 |
Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate
Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate (CAS No. 2172535-58-7): An Overview
Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate (CAS No. 2172535-58-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.
The chemical structure of Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate is composed of a methyl ester group, a hydroxylated oxane ring, and a branched butanoate chain. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The hydroxylated oxane ring, in particular, plays a key role in enhancing the compound's solubility and stability, making it an attractive candidate for drug development.
Recent studies have focused on the pharmacological properties of Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate could be a valuable lead compound for the development of new anti-inflammatory drugs.
Moreover, the compound has shown promise in neuroprotective studies. Research conducted on animal models has indicated that Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate can reduce oxidative stress and protect neurons from damage caused by ischemia and other neurodegenerative conditions. This neuroprotective activity is attributed to its ability to modulate key signaling pathways involved in cellular stress responses.
In addition to its anti-inflammatory and neuroprotective properties, Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate has also been investigated for its potential as an antidiabetic agent. Preliminary studies have shown that this compound can improve glucose metabolism and insulin sensitivity in diabetic models. These findings open up new avenues for the treatment of metabolic disorders and highlight the versatility of Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate in addressing multiple therapeutic targets.
The synthesis of Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate involves several steps, including the formation of the oxane ring and the attachment of the methyl ester group. Advanced synthetic methods have been developed to optimize the yield and purity of the final product. These methods often involve catalytic processes and precise control over reaction conditions to ensure high selectivity and efficiency.
From a safety perspective, extensive toxicological studies have been conducted to evaluate the safety profile of Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
In conclusion, Methyl 2-(4-hydroxyoxan-4-yl)-2-methylbutanoate (CAS No. 2172535-58-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for innovative treatments in various medical fields.
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